4-bromo-5-methylthiophene-3-carboxylic acid
Description
“4-bromo-5-methylthiophene-3-carboxylic acid” is an organic compound that belongs to the class of thiophene carboxylic acids . These are compounds containing a thiophene ring which bears a carboxylic acid group . The IUPAC name of this compound is 4-bromo-5-methyl-2-thiophenecarboxylic acid .
Molecular Structure Analysis
The molecular weight of “4-bromo-5-methylthiophene-3-carboxylic acid” is 221.07 . The InChI code is 1S/C6H5BrO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,1H3,(H,8,9) .Physical And Chemical Properties Analysis
The compound is a solid . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-methylthiophene-3-carboxylic acid can be achieved through a multi-step process involving the bromination of 5-methylthiophene, followed by carboxylation of the resulting brominated intermediate.", "Starting Materials": [ "5-methylthiophene", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bromination of 5-methylthiophene using bromine in the presence of sodium hydroxide and diethyl ether to yield 4-bromo-5-methylthiophene", "Step 2: Purification of 4-bromo-5-methylthiophene by washing with water and drying", "Step 3: Carboxylation of 4-bromo-5-methylthiophene using carbon dioxide in the presence of hydrochloric acid and sodium bicarbonate to yield 4-bromo-5-methylthiophene-3-carboxylic acid", "Step 4: Purification of 4-bromo-5-methylthiophene-3-carboxylic acid by washing with water and drying, followed by recrystallization from a suitable solvent" ] } | |
CAS RN |
1367919-94-5 |
Product Name |
4-bromo-5-methylthiophene-3-carboxylic acid |
Molecular Formula |
C6H5BrO2S |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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